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Compound of Interest

Compound Name: Methyl 6-bromo-4-chloronicotinate

Cat. No.: B572490

An In-depth Technical Guide to the Safety and Handling of Methyl 6-bromo-4-
chloronicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-bromo-4-chloronicotinate is a halogenated pyridine derivative with potential
applications in pharmaceutical research and development. Notably, it has been identified as a
potential inhibitor of TNFa and IRAK4, suggesting its relevance in inflammatory and immune
response pathways.[1] This guide provides a comprehensive overview of the safety protocols
and handling procedures necessary for the responsible use of this compound in a laboratory
setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 6-bromo-4-
chloronicotinate is presented below.
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Property

Value

Reference

CAS Number

1256789-73-7

Linear Formula

C7HsBrCINO:2

Molecular Weight

250.48 g/mol

[2]

Physical Form

Solid

Appearance

White to off-white solid

[2]

Purity

296%

Storage Temperature

2-8°C under an inert

atmosphere

[1]

Hazard Identification and Safety Information

Methyl 6-bromo-4-chloronicotinate is classified as a hazardous substance. The following

table summarizes its hazard statements and corresponding classifications.

Hazard Statement

Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P270: Do not eat, drink or smoke when using this product.
e P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.
e P330: Rinse mouth.
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Personal Protection

Due to the hazardous nature of Methyl 6-bromo-4-chloronicotinate, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles that meet the standards of EN166 (EU) or
NIOSH (US).

o Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use. Dispose of contaminated gloves after use in accordance with
good laboratory practices.
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» Skin and Body Protection: Wear a laboratory coat, and consider additional protective clothing
if there is a risk of significant exposure.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with a P95 (US) or P1 (EU EN 143) patrticle filter is recommended.

General Laboratory Handling Protocol

o Work Area: All manipulations of Methyl 6-bromo-4-chloronicotinate should be performed in
a well-ventilated chemical fume hood.

o Weighing: When weighing the solid compound, use an analytical balance within a fume hood
or a ventilated balance enclosure to minimize dust generation.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing. Ensure the solvent is appropriate and compatible.

o Spills: In the event of a spill, evacuate the area. For small spills of the solid, carefully sweep
up the material, avoiding dust generation, and place it in a sealed container for disposal. For
liquid spills, absorb with an inert material and place in a sealed container for disposal. Do not
let the product enter drains.

e Waste Disposal: Dispose of all waste containing Methyl 6-bromo-4-chloronicotinate as
hazardous chemical waste in accordance with local, state, and federal regulations.

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Never give anything by mouth

Ingestion . -
to an unconscious person. Call a physician or
poison control center immediately.
If inhaled, move the person into fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.

Skin Contact

In case of skin contact, wash off with soap and

plenty of water. Consult a physician.

Eye Contact

In case of eye contact, rinse thoroughly with
plenty of water for at least 15 minutes and

consult a physician.

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[3] The recommended storage temperature is 2-8°C under an inert atmosphere.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents.

Potential Biological Activity and Signaling Pathway

Methyl 6-bromo-4-chloronicotinate has been identified as a potential inhibitor of Tumor

Necrosis Factor-alpha (TNFa) and Interleukin-1 Receptor-Associated Kinase 4 (IRAK4).[1]

These proteins are key components of inflammatory signaling pathways. The diagram below

illustrates a simplified representation of the logical relationship of this compound to these

targets.
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Potential Inhibition of Inflammatory Signaling
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Caption: Inhibition of TNFa and IRAK4 by Methyl 6-bromo-4-chloronicotinate.

The following workflow outlines the general steps for handling this compound in a research
setting, from receipt to disposal.
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Experimental Workflow for Methyl 6-bromo-4-chloronicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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